Cas no 376596-66-6 (Boronic acid, [3,4-bis(pentyloxy)phenyl]-)

• Product Name: Boronic acid, [3,4-bis(pentyloxy)phenyl]-
• CAS No: 376596-66-6
• MF: C₁₆H₂₇BO₄
• MW: 294.194185495377
• CID: 1485583
• Update Time: 2024-08-24

Boronic acid, [3,4-bis(pentyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3,4-bis(pentyloxy)phenyl]-
• Boronic acid, B-[3,4-bis(pentyloxy)phenyl]-

• Inchi： 1S/C16H27BO4/c1-3-5-7-11-20-15-10-9-14(17(18)19)13-16(15)21-12-8-6-4-2/h9-10,13,18-19H,3-8,11-12H2,1-2H3
• InChI Key： HDJPXKVSBWKOLR-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(OCCCCC)C(OCCCCC)=C1)(O)O

Computed Properties

• Exact Mass: 293.20391

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 435.7±55.0 °C(Predicted)
• PSA: 58.92
• pka: 8.26±0.17(Predicted)